2-(4-Hydroxy-phenyl)-N-phenyl-acetamide
Description
“2-(4-Hydroxy-phenyl)-N-phenyl-acetamide” is an organic compound. It is a derivative of phenethyl alcohol and is found in a variety of natural sources . The compound is a colorless solid . It is a phenolic alcohol commonly present in olive mill wastewater . It is a polyphenolic building block used in the synthesis of monobenzoxazine resin .
Synthesis Analysis
The synthesis of “2-(4-Hydroxy-phenyl)-N-phenyl-acetamide” can be achieved through the reductive carbonylation of nitrobenzene catalyzed by Pd (II)-complexes . When the reaction was carried out in dilute acetic acid as a solvent, the [PdCl 2 (dppb)] catalyst precursor leads in one pot to N-(4-hydroxyphenyl)acetamide . Under optimized reaction conditions, it was possible to produce N-(4-hydroxyphenyl)acetamide with a 85 mol % of selectivity in ca. 5 h .Scientific Research Applications
Application in Natural Product Chemistry
- Field : Natural Product Chemistry .
- Summary : The compound (−)(E)-N-[2(S)-Hydroxy-2-(4-hydroxyphenyl)ethyl]ferulamide, a derivative of ferulic acid (FA), has been isolated from Croton Pullei . FA and its derivatives are known for a variety of biological activities .
- Methods : Computational simulations were performed using theoretical calculations at DFT level to predict Infrared (IR) and Nuclear Magnetic Resonance (NMR) data . The theoretical results were compared with the experimental data through linear regression .
- Results : The computational method together with the 13 C and 1 H NMR and polarimetric analysis confirmed that the ferulic acid derivative present in the stems of C. pullei is (−)(E)-N-[2(S)-Hydroxy-2-(4-hydroxyphenyl)ethyl]ferulamide .
Application in Food Science
- Field : Food Science .
- Summary : An active component, 2-(4-hydroxyphenyl)ethyl 3,4,5-trihydroxybenzoate (HETB), synthesized from Rhodiola crenulata, exhibits α-glucosidase inhibitory activities on maltase and sucrase .
- Methods : The synthesis of HETB was reported, and its inhibitory effects on maltase and sucrase were analyzed .
- Results : HETB exhibits α-glucosidase inhibitory activities on maltase and sucrase, with potency exceeding that of the known α-glucosidase inhibitors (voglibose and acarbose) .
properties
IUPAC Name |
2-(4-hydroxyphenyl)-N-phenylacetamide |
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InChI |
InChI=1S/C14H13NO2/c16-13-8-6-11(7-9-13)10-14(17)15-12-4-2-1-3-5-12/h1-9,16H,10H2,(H,15,17) |
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InChI Key |
BUNREJDOLFXPMF-UHFFFAOYSA-N |
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Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)O |
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Molecular Formula |
C14H13NO2 |
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DSSTOX Substance ID |
DTXSID20460526 |
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| Record name | 2-(4-Hydroxy-phenyl)-N-phenyl-acetamide | |
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Molecular Weight |
227.26 g/mol |
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Product Name |
2-(4-Hydroxy-phenyl)-N-phenyl-acetamide | |
CAS RN |
131179-71-0 |
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| Record name | 2-(4-Hydroxy-phenyl)-N-phenyl-acetamide | |
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